Cas no 99987-05-0 (4-(tert-Butylamino)sulfonylbenzoic Acid)

• Product Name: 4-(tert-Butylamino)sulfonylbenzoic Acid
• CAS No: 99987-05-0
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD03001320
• CID: 810519
• PubChem ID: 1133436
• Update Time: 2025-04-19

4-(tert-Butylamino)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(1,1-dimethylethyl)amino]sulfonyl]-
• 4-(tert-butylsulfamoyl)benzoic acid
• 4-[(tert-butylamino)sulfonyl]benzoic acid
• 4-tert-Butylsulfamoyl-benzoesaeure
• 4-tert-Butylsulfamoyl-benzoic acid
• Oprea1_325262
• 4-((tert-butylamino)sulfonyl)benzoic acid
• SCHEMBL3716571
• BB 0237922
• CS-0154871
• 4-[(tert-butylamino)sulfonyl]benzoicacid
• DTXSID50360681
• 99987-05-0
• Z53036747
• BS-18068
• EN300-10872
• AC7502
• AKOS000118623
• A916964
• MFCD03001320
• 4-[(tert-Butylamino)sulfonyl]benzoic acid, AldrichCPR
• AMY16440
• ZDA98705
• SY028693
• 4-(N-(tert-butyl)sulfamoyl)benzoic acid
• 4-(tert-Butylamino)sulfonylbenzoic Acid

• MDL： MFCD03001320
• Inchi： 1S/C11H15NO4S/c1-11(2,3)12-17(15,16)9-6-4-8(5-7-9)10(13)14/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： KLTFWNOBVBGGCG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 256.064354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• Surface Charge: 0
• XLogP3: 1.4

Experimental Properties

• Density: 1.273
• Boiling Point: 415.4°C at 760 mmHg
• Flash Point: 205°C
• Refractive Index: 1.546
• PSA: 91.85000
• LogP: 2.93330